5-Methyl-2-(3,4,5-trimethoxybenzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• IUPAC Name: 5-methyl-2-[(3,4,5-trimethoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C20H24N2O5S/c1-10-5-6-15-12(7-10)16(18(21)23)20(28-15)22-19(24)11-8-13(25-2)17(27-4)14(9-11)26-3/h8-10H,5-7H2,1-4H3,(H2,21,23)(H,22,24)
• InChI Key: MMLLLURXHAOAEV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)C(=C(S2)NC(=O)C3=CC(=C(C(=C3)OC)OC)OC)C(=O)N
• Molecular Formula: C20H24N2O5S
• Molecular Weight: 404.5 g/mol

Description

Thiophene derivatives are essential heterocyclic compounds that show a variety of properties and applications. They have been recognized as an important entity in the synthesis of heterocyclic compounds with promising pharmacological characteristics.

Synthesis Analysis

Thiophene derivatives can be prepared from enaminones via the reaction with different nucleophiles and electrophiles. Enaminones are extremely stable species and form a versatile class of valuable precursors for the preparation of sundry classes of organic compounds.

Chemical Reactions Analysis

The reactivity of enaminones, which are used to synthesize thiophene derivatives, is referred to the actuality that they consolidate the ambident nucleophilicity of enamines and electrophilicity of enones.

Scientific Research Applications

Heterocyclic Compound Synthesis

Synthesis and Application of Heterocyclic Compounds

Research has focused on synthesizing novel heterocyclic compounds, including benzodifuranyls, triazines, oxadiazepines, and thiazolopyrimidines derived from natural compounds like visnaginone and khellinone. These compounds have been evaluated for their anti-inflammatory and analgesic activities, showing potential as COX-1/COX-2 inhibitors with significant analgesic and anti-inflammatory effects (Abu‐Hashem et al., 2020). Such research underscores the importance of heterocyclic compounds in developing new therapeutic agents.

Antimicrobial and Anticancer Activity

Antimicrobial and Anticancer Derivatives

Studies on 3-(5-(2-oxido)-(4-substitudedphenoxy)-benzo[d][1,3,2]dioxaphosphol-5-yl)-1H-tetrazol-1-yl)thiophene-2-carboxamides have highlighted the synthesis route and characterizations leading to molecules with targeted biological activities. These derivatives have undergone biological evaluation and molecular docking studies to assess their effectiveness against microbial strains and potential cancer cell lines, demonstrating the broad applicability of such compounds in medical research (Talupur et al., 2021).

Fluorescence and Solvent Effect Studies

Fluorescence and Solvent Effects on Carboxamides

Research into the solvent effects on absorption and fluorescence spectra of carboxamides similar to the requested compound has provided insights into the electronic properties and potential applications of these compounds in fluorescent materials or sensors. These studies estimate ground and excited-state dipole moments, important for understanding the solvatochromic behavior and designing compounds with desired photophysical properties (Patil et al., 2011).

Future Directions

Thiophene derivatives have been the subject of intensive study due to their promising pharmacological characteristics. Future research may focus on synthesizing new thiophene derivatives and studying their properties and potential applications.